Cas no 878094-64-5 (N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide
• CAS No: 878094-64-5
• MF: C₂₀H₂₉N₃O₃
• MW: 359.46256518364
• CID: 6064311
• PubChem ID: 16284002
• Update Time: 2025-05-18

N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS034413513
• HMS1738K16
• 878094-64-5
• Z50121042
• N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide
• EN300-26687586

• Inchi： 1S/C20H29N3O3/c1-13(2)20(4,12-21)22-19(24)14(3)23-8-7-15-9-17(25-5)18(26-6)10-16(15)11-23/h9-10,13-14H,7-8,11H2,1-6H3,(H,22,24)
• InChI Key： NWOKFBFJDAABBW-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1CC2C=C(C(=CC=2CC1)OC)OC)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 359.22089180g/mol
• Monoisotopic Mass: 359.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide

Comprehensive Guide to N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide (CAS No. 878094-64-5)

N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide (CAS No. 878094-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a cyano group, dimethylpropyl moiety, and a tetrahydroisoquinoline core, making it a valuable candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and versatility.

The compound's CAS number 878094-64-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its IUPAC name reflects its intricate structure, which includes a propanamide backbone linked to a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline group. This structural motif is often associated with compounds exhibiting central nervous system (CNS) activity, which aligns with current trends in neuroscience and neuropharmacology research.

In recent years, the demand for N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide has increased due to its potential applications in targeted drug delivery systems and enzyme inhibition studies. The dimethoxy groups on the tetrahydroisoquinoline ring enhance its solubility and bioavailability, key factors in modern drug design. Additionally, the cyano group introduces electrophilic character, which can be exploited for covalent binding to biological targets—a hot topic in proteomics and chemical biology.

From a synthetic chemistry perspective, CAS 878094-64-5 presents interesting challenges and opportunities. The compound's stereochemistry and conformational flexibility make it an attractive subject for computational chemistry studies, particularly in molecular docking simulations. These applications are highly relevant given the growing interest in AI-driven drug discovery and virtual screening techniques.

The market for specialized compounds like N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide continues to expand, driven by advancements in personalized medicine and precision therapeutics. Researchers frequently search for information on its synthetic routes, physicochemical properties, and biological activity profiles, reflecting the compound's importance in contemporary medicinal chemistry.

Quality control and characterization of CAS 878094-64-5 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets rigorous purity standards required for research applications. The growing emphasis on reproducibility in science has made proper characterization of such compounds more critical than ever.

Environmental and safety considerations for N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed when working with this or any chemical substance.

The future outlook for 878094-64-5 appears promising, particularly in the context of fragment-based drug design and chemical probe development. Its structural features make it a potential starting point for developing new therapeutic agents targeting various disease pathways. As research continues, we anticipate seeing more publications and patents involving this interesting molecular entity.

For researchers seeking N-(1-cyano-1,2-dimethylpropyl)-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)propanamide, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's stability under various conditions and its compatibility with different chemical transformations are active areas of investigation in synthetic chemistry laboratories worldwide.